9,10-Anthracenedione, 1,3,8-tris(acetyloxy)-6-(bromomethyl)-

• CAS No.: 84993-87-3
• Molecular Formula: C21H15BrO8
• Molecular Weight: 475.2 g/mol
• IUPAC Name: [4,5-diacetyloxy-7-(bromomethyl)-9,10-dioxoanthracen-2-yl] acetate
• InChI: InChI=1S/C21H15BrO8/c1-9(23)28-13-6-15-19(17(7-13)30-11(3)25)21(27)18-14(20(15)26)4-12(8-22)5-16(18)29-10(2)24/h4-7H,8H2,1-3H3
• InChI Key: JIFURIZGDKTTRD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC2=C(C(=C1)OC(=O)C)C(=O)C3=C(C2=O)C=C(C=C3OC(=O)C)CBr

Description

9,10-Anthracenedione, 1,3,8-tris(acetyloxy)-6-(bromomethyl)- (CAS: Not specified) is a polyfunctionalized anthracenedione derivative with a bromomethyl (-CH₂Br) group at position 6 and acetyloxy (-OAc) groups at positions 1, 3, and 8. Its molecular formula is C₂₁H₁₉BrO₈, with a molecular weight of 503.28 g/mol. The compound’s structure combines electrophilic (bromomethyl) and lipophilic (acetyloxy) substituents, making it a candidate for studying alkylation reactions or prodrug activation mechanisms.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:

Compound Name	Substituents	Molecular Formula	Key Properties
Target Compound	1,3,8-OAc; 6-CH₂Br	C₂₁H₁₉BrO₈	High electrophilicity (Br), ester-protected hydroxyls (OAc)
Mitoxantrone	1,4-dihydroxy-5,8-bis[2-(2-hydroxyethyl)aminoethylamino]	C₂₂H₂₈N₄O₆	Anticancer activity; intercalates DNA, inhibits topoisomerase II
1,4,5,8-Tetraamino-2-bromo-6-(3-propoxyphenoxy)	1,4,5,8-NH₂; 2-Br; 6-O-(3-propoxyphenyl)	C₂₃H₂₅BrN₄O₃	Enhanced DNA binding (amino groups), bromine for crosslinking
Anthraquinone-2-sulfonic acid	2-SO₃H	C₁₄H₈O₅S	Water-soluble; used in dye chemistry

Functional Group Analysis

• Bromomethyl vs. Bromine’s leaving-group ability contrasts with amino’s hydrogen-bonding capacity .
• Acetyloxy vs. Hydroxy Groups : Acetyloxy substituents increase lipophilicity and metabolic stability compared to mitoxantrone’s hydroxyl groups, which are prone to glucuronidation. This may alter pharmacokinetics .
• Positional Effects: Substituents at positions 1, 3, and 8 (target compound) vs. 1, 4, 5, and 8 (tetraamino analogue) influence steric hindrance and electronic distribution, affecting binding to biological targets.

Physicochemical Properties

Property	Target Compound	Mitoxantrone	1,4,5,8-Tetraamino Analogue
LogP	~2.8 (estimated)	0.5	~1.9
Water Solubility	Low	High	Moderate
Reactivity	Electrophilic	DNA-binding	Crosslinking

Research Findings

Limitations

No peer-reviewed studies directly assess this compound’s biological activity. Comparisons are extrapolated from structural analogues, highlighting a need for empirical validation.